Cas no 2048273-72-7 (5-(chloromethyl)-2-(2-chlorophenyl)pyridine)

• Product Name: 5-(chloromethyl)-2-(2-chlorophenyl)pyridine
• CAS No: 2048273-72-7
• MF: C₁₂H₉Cl₂N
• MW: 238.112560987473
• CID: 4635134
• Update Time: 2025-10-28

5-(chloromethyl)-2-(2-chlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-2-(2-chlorophenyl)pyridine

• Inchi： 1S/C12H9Cl2N/c13-7-9-5-6-12(15-8-9)10-3-1-2-4-11(10)14/h1-6,8H,7H2
• InChI Key： UTZCXEJRQLZDIT-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2Cl)=NC=C(CCl)C=C1

Additional information on 5-(chloromethyl)-2-(2-chlorophenyl)pyridine

Comprehensive Analysis of 5-(Chloromethyl)-2-(2-Chlorophenyl)Pyridine (CAS 2048273-72-7): Properties, Applications, and Industry Trends

The chemical compound 5-(chloromethyl)-2-(2-chlorophenyl)pyridine (CAS 2048273-72-7) has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates and material science. This heterocyclic organic compound, characterized by its pyridine backbone and chloromethyl functional group, exhibits unique reactivity that makes it valuable for synthetic chemistry. Researchers and manufacturers are increasingly exploring its potential in drug discovery, particularly for targeted therapies and small-molecule inhibitors.

In the context of green chemistry and sustainable synthesis, 5-(chloromethyl)-2-(2-chlorophenyl)pyridine has been studied for its role in atom-efficient reactions. The compound's chlorophenyl moiety enables selective cross-coupling reactions, aligning with industry demands for eco-friendly catalysts and reduced waste generation. Recent publications highlight its utility in palladium-catalyzed transformations, a hot topic in organic synthesis forums and academic discussions.

The structural features of CAS 2048273-72-7 have also sparked interest in agrochemical research. Its chloromethyl-pyridine scaffold shares similarities with bioactive molecules used in crop protection. As precision agriculture gains traction, this compound is being evaluated for derivatization into novel pesticide intermediates with improved environmental profiles. Regulatory trends favoring low-residue formulations further drive exploration of such building blocks.

From a technical perspective, the spectroscopic characterization of 5-(chloromethyl)-2-(2-chlorophenyl)pyridine reveals distinct NMR patterns (¹H/¹³C) and mass fragmentation pathways. These analytical signatures are crucial for quality control in GMP-compliant synthesis, addressing growing concerns about chemical purity standards in pharmaceutical supply chains. Advanced techniques like HPLC-MS and X-ray crystallography have been employed to study its molecular conformation.

Market analysts note rising demand for CAS 2048273-72-7 in Asia-Pacific research hubs, particularly for kinase inhibitor development. The compound's ability to serve as a versatile synthon for biarylic systems positions it as a key player in oncology and inflammation research. Patent landscapes show increased activity around pyridine derivatives, with this compound appearing in several recent applications for JAK/STAT pathway modulators.

Storage and handling protocols for 5-(chloromethyl)-2-(2-chlorophenyl)pyridine emphasize protection from moisture due to the hydrolytic sensitivity of its chloromethyl group. Best practices recommend argon atmosphere storage and desiccant-packed containers - considerations that resonate with quality-focused buyers searching for stable intermediates on B2B platforms. These operational insights are frequently queried in chemical procurement forums.

Emerging computational chemistry studies utilize molecular docking simulations to predict the bioactivity of derivatives from CAS 2048273-72-7. This aligns with industry shifts toward AI-assisted drug design, where fragment-based screening of such building blocks accelerates lead optimization. The compound's balanced lipophilicity profile (predicted LogP ~3.2) makes it particularly interesting for CNS-penetrant molecules.

Supply chain specialists highlight that 5-(chloromethyl)-2-(2-chlorophenyl)pyridine requires specialized low-temperature logistics for international shipping, a pain point often discussed in chemical distribution networks. Manufacturers are responding by developing stabilized formulations to extend shelf-life, addressing a key concern in just-in-time inventory systems for research institutions.

In material science applications, the π-conjugated system of this pyridine derivative shows promise for organic electronic materials. Recent studies explore its incorporation into charge-transport layers for OLED devices, capitalizing on the electron-withdrawing character of its chlorinated aromatic system. This multidisciplinary potential makes CAS 2048273-72-7 a compound of interest beyond traditional chemistry sectors.

Looking ahead, the scientific community anticipates expanded use of 5-(chloromethyl)-2-(2-chlorophenyl)pyridine in click chemistry applications. Its benzyl chloride analog functionality enables efficient conjugation with azide-bearing biomolecules, relevant to bioconjugation techniques in diagnostic reagent development. This positions the compound at the intersection of multiple cutting-edge research fields.